Cas no 1997230-09-7 (2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid)

2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid is a pyrimidine derivative featuring a cyclopropylmethoxymethyl substituent at the 2-position and a carboxylic acid group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motifs, including the pyrimidine core and functionalized side chains, make it valuable for constructing biologically active molecules. The cyclopropyl group enhances metabolic stability, while the carboxylic acid moiety allows for further derivatization. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications.
2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid structure
1997230-09-7 structure
Product Name:2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid
CAS No:1997230-09-7
MF:C10H12N2O3
MW:208.213882446289
CID:5276610
PubChem ID:165444837
Update Time:2025-08-05

2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1997230-09-7
    • 2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid
    • EN300-686066
    • 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid
    • Inchi: 1S/C10H12N2O3/c13-10(14)8-3-4-11-9(12-8)6-15-5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,13,14)
    • InChI Key: GVWTZQYAOATXOZ-UHFFFAOYSA-N
    • SMILES: O(CC1N=CC=C(C(=O)O)N=1)CC1CC1

Computed Properties

  • Exact Mass: 208.08479225g/mol
  • Monoisotopic Mass: 208.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 72.3Ų

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Additional information on 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid

Comprehensive Overview of 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid (CAS No. 1997230-09-7)

2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid (CAS No. 1997230-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine carboxylic acid family, characterized by a cyclopropylmethoxy substituent, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection formulations.

The molecular structure of 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid features a pyrimidine ring conjugated with a carboxylic acid group, offering versatile binding capabilities. This makes it valuable for designing enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine and sustainable agriculture. Its CAS No. 1997230-09-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

In recent years, the demand for heterocyclic compounds like this has surged, driven by advancements in AI-driven drug discovery and green chemistry. The compound’s cyclopropylmethoxy moiety contributes to improved metabolic stability, a critical factor in developing orally active pharmaceuticals. Laboratories worldwide are investigating its potential in kinase inhibition and antibacterial agents, addressing global health challenges such as antibiotic resistance.

From a synthetic perspective, 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and yield are optimized for industrial-scale production, meeting the needs of contract research organizations (CROs) and API manufacturers. Analytical techniques like HPLC and NMR ensure quality control, a topic frequently queried in academic forums.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and low ecotoxicity align with the EPA’s green chemistry principles, making it a candidate for eco-friendly agrochemicals. This aspect resonates with searches related to sustainable synthesis and green solvents, highlighting its alignment with industry trends.

In summary, 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid (CAS No. 1997230-09-7) represents a cutting-edge tool for researchers tackling drug development and crop science. Its structural versatility and compliance with modern regulatory standards position it as a compound of enduring scientific and commercial interest.

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